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Compound of Interest

Compound Name: UBP310

Cat. No.: B1682676

This guide provides essential safety and logistical information for the proper disposal of
UBP310, a GluK1 kainate receptor antagonist. The following procedures are intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting.

Summary of Material Properties

For safe handling and disposal, it is crucial to be aware of the physical and chemical properties
of UBP310.

Property Value Source
Molecular Weight 353.35 g/mol

Formula C14H15N306S

Appearance Crystalline solid [1]
Solubility Soluble to 20 mM in DMSO

Storage Store at +4°C

Personal Protective Equipment (PPE)

Before handling UBP310 for disposal, ensure that the following personal protective equipment
IS worn:

» Respiratory Protection: Approved respirator to avoid dust formation and inhalation.
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» Hand Protection: Chemical-resistant gloves.
o Eye Protection: Safety goggles or a face shield.

o Skin and Body Protection: Laboratory coat and other protective clothing to prevent skin
contact.

Step-by-Step Disposal Procedures

The disposal of UBP310, as a solid chemical waste, and its solutions should be handled with
care, following institutional and local regulations for hazardous waste.

1. Solid UBP310 Waste:
o Collection:

o Carefully sweep up any solid UBP310 waste, avoiding the creation of dust.

o Place the collected solid into a clearly labeled, suitable, and closed container.
e Labeling:

o The waste container must be labeled as "Hazardous Waste" and clearly identify the
contents as "UBP310".

o Include the date of waste generation.
o Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

o Ensure the storage area is away from incompatible materials such as strong
oxidizing/reducing agents and strong acids/alkalis.

e Disposal:
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o Arrange for pickup and disposal by a licensed hazardous waste disposal company. Do not
attempt to dispose of solid UBP310 in the regular trash or down the drain.

. UBP310 in DMSO Solution:
Collection:

o Collect all liquid waste containing UBP310 in a designated, leak-proof, and chemically
compatible container.

Labeling:

o Label the container as "Hazardous Waste" and specify the contents, including "UBP310"
and the solvent "DMSQO".

o Indicate the approximate concentration of UBP310.

Storage:

o Keep the container tightly sealed and store it in a designated hazardous waste storage
area, segregated from incompatible materials.

Disposal:

o Solutions of UBP310 in DMSO should be disposed of through a licensed chemical waste
disposal service. Due to the properties of DMSO, incineration is a common disposal
method for such solutions. Do not pour UBP310 solutions down the drain.

. Contaminated Labware:
Solid Contaminated Materials:

o Items such as gloves, pipette tips, and paper towels that are contaminated with UBP310
should be collected in a separate, sealed bag or container.

o Label the container as "Hazardous Waste" with a description of the contaminated items.

Glassware:
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o Triple rinse contaminated glassware with a suitable solvent (e.g., ethanol or acetone).
o Collect the rinsate as hazardous liquid waste.

o After thorough cleaning, the glassware may be disposed of according to laboratory
protocols for clean glassware.

o Empty Containers:
o Original containers of UBP310 should be triple rinsed with an appropriate solvent.
o The rinsate must be collected and disposed of as hazardous waste.

o Deface the label on the empty container before disposal as non-hazardous waste, or
follow institutional guidelines for container disposal.

Spill and Accidental Release Measures

In the event of a spill, adhere to the following procedures:

o Evacuate and Secure the Area: Restrict access to the spill area to prevent exposure.
o Ensure Proper Ventilation: If safe to do so, increase ventilation in the area.

o Contain the Spill: Prevent the spill from spreading and ensure it does not enter drains.
e Clean-up:

o For solid spills, carefully sweep up the material without creating dust and place it in a
labeled hazardous waste container.

o For liquid spills (in DMSO), absorb the spill with an inert material (e.g., vermiculite, dry
sand) and place it in a sealed container for disposal.

o Decontaminate: Clean the spill area with a suitable solvent and cleaning agents. All cleaning
materials should be disposed of as hazardous waste.

Logical Relationship for Disposal Workflow
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UBP310 Disposal Workflow
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Caption: Workflow for the proper disposal of UBP310 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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